1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-ol
Overview
Description
1-(1,3-Dioxaindan-5-yl)-2-fluoroethan-1-ol, also known as 1-(1,3-dioxaindan-5-yl)-2-fluoroethanol or 5-fluoro-1-(1,3-dioxaindan-2-yl)ethanol, is a synthetic compound with a wide range of applications in scientific research. It is a colorless, volatile liquid with a faint characteristic odor. It is miscible with water and most organic solvents. It has been used as a solvent in various laboratory processes, as a reagent in organic synthesis, and as a starting material for the synthesis of other compounds.
Mechanism of Action
The mechanism of action of 1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-ol(1,3-Dioxaindan-5-yl)-2-fluoroethan-1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-olol is not fully understood. However, it is believed that the compound interacts with proteins and other molecules in the body, resulting in the modulation of various biochemical and physiological processes.
Biochemical and Physiological Effects
1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-ol(1,3-Dioxaindan-5-yl)-2-fluoroethan-1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-olol has been shown to have various biochemical and physiological effects. It has been shown to interact with proteins and other molecules in the body, resulting in the modulation of various biochemical and physiological processes. In addition, it has been shown to act as an antioxidant, to reduce inflammation, and to act as an anticoagulant.
Advantages and Limitations for Lab Experiments
1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-ol(1,3-Dioxaindan-5-yl)-2-fluoroethan-1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-olol has several advantages as a solvent and reagent in laboratory experiments. It is non-toxic, inexpensive, and easy to use. It is also miscible with water and most organic solvents. However, it has some limitations. It is volatile and has a low boiling point, which can result in the loss of the compound during the experiment. In addition, it is flammable, and it has a low flash point, which can result in the risk of fire or explosion.
Future Directions
1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-ol(1,3-Dioxaindan-5-yl)-2-fluoroethan-1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-olol has the potential to be used in a wide range of scientific research applications. Potential future directions include the use of this compound in the synthesis of new pharmaceuticals and biologically active compounds, in the study of the mechanism of action of various drugs, and in the study of the structure-activity relationships of various compounds. In addition, this compound could be used to develop new methods for the synthesis of compounds, or to develop new solvents and reagents for laboratory experiments.
Synthesis Methods
1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-ol(1,3-Dioxaindan-5-yl)-2-fluoroethan-1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-olol can be synthesized via a two-step process. The first step involves the reaction of 1,3-dioxaindane with hydrochloric acid to produce 1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-ol(1,3-dioxaindan-5-yl)-2-fluoroethan-1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-olol chloride. The second step involves the reaction of this chloride with sodium hydroxide to produce the desired compound. This method is simple, efficient, and cost-effective.
Scientific Research Applications
1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-ol(1,3-Dioxaindan-5-yl)-2-fluoroethan-1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-olol has been used in various scientific research applications. It has been used as a solvent in organic synthesis, as a reagent for the synthesis of other compounds, and as a starting material for the synthesis of other compounds. It has also been used in the synthesis of pharmaceuticals and other biologically active compounds. In addition, it has been used in the study of the mechanism of action of various drugs and in the study of the structure-activity relationships of various compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-ol involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-fluoroethanol", "1,3-dioxane", "sodium hydride", "tetrahydrofuran", "acetic anhydride", "sulfuric acid", "sodium bicarbonate", "water", "ethyl acetate" ], "Reaction": [ "Step 1: Preparation of 1,3-dioxaindane-5-carboxylic acid", "2-fluoroethanol is reacted with sodium hydride in tetrahydrofuran to form the corresponding alkoxide intermediate.", "The alkoxide intermediate is then reacted with 1,3-dioxane in the presence of sulfuric acid to form 1,3-dioxaindane-5-carboxylic acid.", "Step 2: Preparation of 1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-ol", "1,3-dioxaindane-5-carboxylic acid is reacted with acetic anhydride in the presence of sulfuric acid to form the corresponding acylated intermediate.", "The acylated intermediate is then hydrolyzed with sodium bicarbonate and water to form 1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-ol.", "The product is isolated by extraction with ethyl acetate and purified by column chromatography." ] } | |
CAS RN |
287204-22-2 |
Product Name |
1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-ol |
Molecular Formula |
C9H9FO3 |
Molecular Weight |
184.2 |
Purity |
95 |
Origin of Product |
United States |
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